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Compound of Interest

Compound Name: Primeverose

Cat. No.: B049699 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of Crystalline Primeverose

Introduction
Primeverose is a disaccharide composed of D-glucose and D-xylose linked by a β(1→6)

glycosidic bond. Its formal chemical name is 6-O-β-D-xylopyranosyl-D-glucose.[1] As a

component of various glycosides in plants, such as primeverin in the roots of Primula species

and in tea leaves, primeverose plays a role in the formation of aromatic compounds upon

enzymatic hydrolysis.[1][2] This whitepaper provides a detailed overview of the core

physicochemical properties of crystalline primeverose, along with the experimental protocols

used for its extraction, purification, and characterization, aimed at researchers, scientists, and

professionals in drug development.

Physicochemical Properties
The fundamental physicochemical characteristics of crystalline primeverose are summarized

in the table below. This data is critical for its application in research and development, providing

insights into its stability, solubility, and structural identity.
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Property Value References

Molecular Formula C11H20O10 [1][3][4]

Molecular Weight 312.27 g/mol [1][4]

CAS Number 26531-85-1 [1][3][4]

Appearance Crystalline solid [1]

Melting Point
Darkens at 190°C, melts at

209-210°C
[1]

Solubility
Soluble in water, methanol,

and 80% ethanol
[1][3]

Optical Rotation
[α]D²⁰: +23° changing to -3.2°

(c=5, water)
[1]

Chemical Property
Reducing Sugar (reduces

Fehling's solution)
[1]

Experimental Protocols
Detailed methodologies are essential for the reproducible extraction, purification, and analysis

of primeverose. This section outlines the key experimental protocols.

Extraction and Purification from Plant Sources
Primeverose is typically obtained by the hydrolysis of glycosides from plant sources. The

following is a general protocol for its extraction.

Objective: To extract and purify primeverose from plant material (e.g., Primula roots).

Materials:

Dried and powdered plant material

Solvents: 70% Ethanol, Water, Hexane

Solid-Phase Extraction (SPE) cartridges (e.g., C18)
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Rotary evaporator

Filtration apparatus

Protocol:

Defatting: The powdered plant material is first defatted by extraction with hexane to remove

lipids and chlorophyll.[5]

Primary Extraction: The defatted material is then extracted with a polar solvent. For dried

material, 70% ethanol is effective, while for fresh material, hot water (100°C) can be used.[6]

The extraction is typically performed under reflux or maceration for several hours.

Concentration: The solvent is removed from the filtrate under reduced pressure using a

rotary evaporator to yield a concentrated crude extract.[7]

Purification: The crude extract is redissolved in water and subjected to purification. Solid-

phase extraction is a common technique where the aqueous solution is passed through a

C18 cartridge to remove non-polar impurities.[6] The aqueous eluate containing the

glycosides is collected.

Hydrolysis: The purified glycoside fraction is then hydrolyzed to cleave primeverose from its

aglycone. This can be achieved either by acid hydrolysis (e.g., boiling with 2% H₂SO₄ for 5

hours) or, more specifically, by enzymatic hydrolysis using an enzyme like β-

primeverosidase.[1][2]

Isolation: Following hydrolysis, the mixture is neutralized and primeverose is isolated from

the aglycone and monosaccharides using chromatographic techniques such as preparative

HPLC.

Crystallization
Objective: To obtain primeverose in its crystalline form.

Materials:

Purified primeverose syrup
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Methanol or 80% Ethanol

Crystallization dish

Protocol:

A concentrated aqueous solution or syrup of purified primeverose is prepared.

Methanol or 80% ethanol is added to the syrup until slight turbidity is observed.[1]

The solution is gently warmed to redissolve the precipitate and then allowed to cool slowly at

room temperature or in a refrigerator.

Crystals will form over time. The vessel should be left undisturbed to allow for the growth of

well-defined crystals.

The resulting crystals are collected by filtration, washed with a small amount of cold solvent

(methanol or 80% ethanol), and dried under vacuum.

Analytical Methods
Objective: To analyze the purity and quantify the concentration of primeverose.

Protocol:

System: An HPLC system equipped with a suitable column and detector is used. For

carbohydrates, an amino-propyl or a C18 column is common.[8][9] A Refractive Index

Detector (RID) or an Evaporative Light Scattering Detector (ELSD) is typically employed due

to the lack of a UV chromophore in primeverose.[10][11]

Mobile Phase: A typical mobile phase for carbohydrate analysis on an amino column is a

mixture of acetonitrile and water (e.g., 75:25 v/v).[9] The elution can be isocratic.

Sample Preparation: A known concentration of crystalline primeverose is dissolved in the

mobile phase or water to prepare a standard solution. The sample to be analyzed is similarly

prepared and filtered through a 0.45 µm syringe filter.[12]
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Analysis: The standard and sample solutions are injected into the HPLC system. The

retention time of the peak in the sample chromatogram is compared with that of the standard

to identify primeverose.

Quantification: A calibration curve is generated by injecting a series of standard solutions of

known concentrations. The peak area of primeverose in the sample is used to determine its

concentration based on the calibration curve.[11]

Objective: For rapid qualitative analysis and monitoring of reactions.

Protocol:

Plate: A silica gel 60 TLC plate is used as the stationary phase.[13][14]

Sample Application: A small spot of the dissolved sample is applied near the bottom of the

plate using a capillary tube.[14]

Mobile Phase (Eluent): A solvent system such as ethyl acetate/methanol/water/acetic acid is

used. The polarity can be adjusted to achieve good separation.

Development: The plate is placed in a closed chamber containing the mobile phase, which

travels up the plate by capillary action.[15]

Visualization: After development, the plate is dried. Since sugars are not UV active, a

staining reagent is required for visualization. A common stain is a p-anisaldehyde sulfuric

acid solution, which, upon heating, produces colored spots for carbohydrates.

Rf Value: The retention factor (Rf) is calculated as the ratio of the distance traveled by the

spot to the distance traveled by the solvent front. This value can be compared to a standard

for identification.[16]

Mandatory Visualizations
Logical and Experimental Workflows
The following diagrams, created using the DOT language, illustrate key processes related to

primeverose characterization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b049699?utm_src=pdf-body
https://www.benchchem.com/product/b049699?utm_src=pdf-body
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2022-15-12-54
https://pmc.ncbi.nlm.nih.gov/articles/PMC10395783/
https://www.orgchemboulder.com/Technique/Procedures/TLC/TLC.shtml
https://www.orgchemboulder.com/Technique/Procedures/TLC/TLC.shtml
http://www.hplc.sk/pdf/Macherey_Nagel/Cat17/TLC.pdf
https://chem.libretexts.org/Ancillary_Materials/Demos_Techniques_and_Experiments/General_Lab_Techniques/Thin_Layer_Chromatography
https://www.benchchem.com/product/b049699?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the extraction and isolation of primeverose from plant sources.

Caption: Diagram illustrating the enzymatic hydrolysis of primeverose into its constituent

monosaccharides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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